Cas no 159087-43-1 (1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl-)

1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl- structure
159087-43-1 structure
Product Name:1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl-
CAS No:159087-43-1
MF:C13H21BO2
MW:220.115644216537
CID:1337676
PubChem ID:14927834
Update Time:2025-04-20

1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl-
    • CYCLOPENTYLETHYNYLBORONIC ACID PINACOL ESTER
    • MB12902
    • 2-(Cyclopentylethynyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 159087-43-1
    • Inchi: 1S/C13H21BO2/c1-12(2)13(3,4)16-14(15-12)10-9-11-7-5-6-8-11/h11H,5-8H2,1-4H3
    • InChI Key: TUUSACNRPVJDFA-UHFFFAOYSA-N
    • SMILES: O1B(C#CC2CCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 219.16713
  • Monoisotopic Mass: 220.1634601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

1,3,2-Dioxaborolane, 2-(cyclopentylethynyl)-4,4,5,5-tetramethyl- Related Literature

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